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2,3-Dimethyl-5-nitroaniline
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hemisulfate

Cat. No.: B12513089
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For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth exploration of 2,3-Dimethyl-5-nitroaniline and its
hemisulfate salt, compounds of interest in synthetic chemistry and drug discovery. This
document provides a consolidated repository of its chemical identity, physicochemical
properties, synthesis methodologies, and safety considerations, designed to empower
researchers in their scientific endeavors.

Part 1: Core Chemical Identity and Properties
2,3-Dimethyl-5-nitroaniline

2,3-Dimethyl-5-nitroaniline is an aromatic amine, a derivative of aniline, characterized by the
presence of two methyl groups and a nitro group attached to the benzene ring.

Table 1: Chemical Identifiers for 2,3-Dimethyl-5-nitroaniline
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Identifier Value Source
CAS Registry Number 106837-44-9 [1112]
Molecular Formula CsH10N20:2 [1]
Molecular Weight 166.18 g/mol [1]
IUPAC Name 2,3-Dimethyl-5-nitroaniline

Table 2: Physicochemical Properties of 2,3-Dimethyl-5-nitroaniline

Property

Value

Source

Appearance

Not explicitly stated in search
results; likely a crystalline
solid, color ranging from yellow
to orange based on related
nitroanilines.

Melting Point

Data not available in search
results.

Boiling Point

Data not available in search

results.

Solubility

Expected to have low solubility
in water and higher solubility in
organic solvents, similar to

other nitroanilines.[3]

2,3-Dimethyl-5-nitroaniline Hemisulfate

The hemisulfate salt is formed by the reaction of 2,3-Dimethyl-5-nitroaniline with sulfuric acid in

a 2:1 molar ratio. The basic amino group of the aniline derivative accepts a proton from the

sulfuric acid, forming a salt.

CAS Registry Number: A specific CAS Registry Number for 2,3-Dimethyl-5-nitroaniline
hemisulfate was not identified in the initial search. This suggests that this particular salt may
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not be a commonly isolated or commercially available form. In such cases, it is typically
prepared in situ or synthesized and used directly in subsequent reaction steps. The absence of
a dedicated CAS number underscores the importance of characterizing the material thoroughly
if it is to be synthesized.

Part 2: Synthesis and Experimental Protocols

The synthesis of 2,3-Dimethyl-5-nitroaniline and its subsequent conversion to the hemisulfate
salt involves well-established organic chemistry principles.

Synthesis of 2,3-Dimethyl-5-nitroaniline

The primary route for synthesizing substituted nitroanilines is through the nitration of the
corresponding aniline derivative. For 2,3-Dimethyl-5-nitroaniline, the starting material would be
2,3-dimethylaniline.

Reaction Scheme:

(Z,S—Dimethylaniline) HNOs / H2SO4 P(Z,3—Dimethyl-5—nitroani|ina

Click to download full resolution via product page

Caption: Synthesis of 2,3-Dimethyl-5-nitroaniline via nitration.
Detailed Protocol: Nitration of 2,3-Dimethylaniline (Proposed)

This protocol is a generalized procedure based on the synthesis of similar nitroaniline
compounds and should be optimized for this specific substrate.

o Dissolution: In a flask equipped with a stirrer and a dropping funnel, dissolve 2,3-
dimethylaniline in a suitable solvent, such as concentrated sulfuric acid, while maintaining a
low temperature (e.g., 0-5 °C) using an ice bath.

¢ Nitrating Mixture Preparation: Separately, prepare a nitrating mixture by carefully adding
concentrated nitric acid to concentrated sulfuric acid, again at a low temperature.
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 Nitration: Add the nitrating mixture dropwise to the solution of 2,3-dimethylaniline, ensuring
the temperature does not exceed a predetermined limit to control the reaction and minimize
side-product formation.

o Reaction Quenching: After the addition is complete, allow the reaction to stir for a specified
time before carefully pouring the mixture onto crushed ice to precipitate the product.

« |solation and Purification: The precipitated solid, crude 2,3-Dimethyl-5-nitroaniline, is
collected by filtration, washed with water to remove residual acid, and then purified, typically
by recrystallization from a suitable solvent like ethanol.

Preparation of 2,3-Dimethyl-5-nitroaniline Hemisulfate

The hemisulfate salt can be readily prepared by treating the parent aniline with sulfuric acid.

Reaction Scheme:

(2 X 2,3-Dimethyl—5—nitroani|in9 H2504 P(Z,3—Dimethyl—5—nitroani|ine Hemisulfate]

Click to download full resolution via product page
Caption: Formation of the hemisulfate salt.
Detailed Protocol: Hemisulfate Salt Formation (Proposed)

» Dissolution: Dissolve the purified 2,3-Dimethyl-5-nitroaniline in a suitable organic solvent in
which the hemisulfate salt is poorly soluble (e.g., diethyl ether, isopropanol).

o Acid Addition: Slowly add a stoichiometric amount (0.5 equivalents) of concentrated sulfuric
acid dissolved in the same solvent to the aniline solution with stirring.

» Precipitation: The hemisulfate salt should precipitate out of the solution.

« Isolation: Collect the solid salt by filtration, wash with a small amount of the cold solvent to
remove any unreacted starting material, and dry under vacuum.
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Part 3: Applications in Research and Drug
Development

Nitroaniline derivatives are valuable intermediates in the synthesis of a wide range of organic
molecules.[4]

e Pharmaceutical Synthesis: The amino and nitro groups of 2,3-Dimethyl-5-nitroaniline offer
versatile handles for further chemical transformations, making it a potential building block for
the synthesis of more complex molecules with potential biological activity.[5] The nitro group
can be reduced to an amine, which can then be functionalized, while the existing amino
group can be diazotized and converted to a variety of other functional groups.

» Dye and Pigment Industry: Substituted nitroanilines are widely used as precursors in the
manufacturing of azo dyes.[5][6] The diazotized amino group can be coupled with various
aromatic compounds to produce a wide spectrum of colors.

o Agrochemicals: The structural motifs present in this molecule are also found in some
agrochemical compounds.[5]

Part 4: Safety and Handling

While a specific safety data sheet for 2,3-Dimethyl-5-nitroaniline hemisulfate is not available,
the safety precautions for the parent compound and related nitroanilines should be strictly
followed.

General Hazards of Nitroanilines:

Toxicity: Nitroanilines are generally considered toxic if swallowed, in contact with skin, or if
inhaled.[7][8]

« Irritation: They can cause skin and eye irritation.[7][8]
« Carcinogenicity: Some nitroanilines are suspected of causing cancer.

e Environmental Hazards: Many nitroaromatic compounds are toxic to aquatic life with long-
lasting effects.
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Recommended Safety Precautions:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[7]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Handling: Avoid breathing dust, fumes, or vapors.[9] Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

Disposal: Dispose of contents/container to an approved waste disposal plant.[8]

Part 5: Conclusion

2,3-Dimethyl-5-nitroaniline is a valuable chemical intermediate with potential applications in

various fields, most notably in the synthesis of pharmaceuticals and dyes. While its hemisulfate

salt is not a commonly cataloged compound, it can be readily prepared through standard acid-

base chemistry. Researchers working with this compound should adhere to strict safety

protocols due to the inherent hazards associated with nitroaniline derivatives. The information

presented in this guide provides a foundational understanding of this compound, enabling

further research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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